Cas no 642076-72-0 (Cyclohexanone, 3-[(phenylmethyl)amino]-)

• Product Name: Cyclohexanone, 3-[(phenylmethyl)amino]-
• CAS No: 642076-72-0
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1672640
• Update Time: 2024-09-03

Cyclohexanone, 3-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-[(phenylmethyl)amino]-

• Inchi： 1S/C13H17NO/c15-13-8-4-7-12(9-13)14-10-11-5-2-1-3-6-11/h1-3,5-6,12,14H,4,7-10H2
• InChI Key： ZGKPYHGRDFPIMF-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(NCC2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 203.13111

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 337.5±35.0 °C(Predicted)
• PSA: 29.1
• pka: 8.51±0.20(Predicted)